Cas no 864550-95-8 (2-Bromo-9-hexyl-9H-carbazole)

• Product Name: 2-Bromo-9-hexyl-9H-carbazole
• CAS No: 864550-95-8
• MF: C₁₈H₂₀BrN
• MW: 330.262104034424
• MDL: MFCD31618110
• CID: 3043662
• PubChem ID: 354335321
• Update Time: 2025-11-05

2-Bromo-9-hexyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-9-hexyl-9H-carbazole
• 2-Bromo-9-hexyl-9H-carbazole (ACI)
• 2-Bromo-9-hexylcarbazole
• T71412
• 864550-95-8
• BS-17672
• AKOS037649262
• B5607
• SCHEMBL23039694
• CS-0162899
• MFCD31618110
• 9H-Carbazole, 2-bromo-9-hexyl-

• MDL： MFCD31618110
• Inchi： 1S/C18H20BrN/c1-2-3-4-7-12-20-17-9-6-5-8-15(17)16-11-10-14(19)13-18(16)20/h5-6,8-11,13H,2-4,7,12H2,1H3
• InChI Key： YGTIVQCXTOGVMV-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C3C(N2CCCCCC)=CC=CC=3)=CC=1

Computed Properties

• Exact Mass: 329.07791g/mol
• Monoisotopic Mass: 329.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 40.0 to 44.0 deg-C
• Boiling Point: 444.3±27.0 °C at 760 mmHg
• Flash Point: 222.5±23.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Bromo-9-hexyl-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 2-Bromo-9-hexyl-9H-carbazole

Research Brief on 2-Bromo-9-hexyl-9H-carbazole (CAS: 864550-95-8): Recent Advances and Applications in Chemical Biology and Medicine

2-Bromo-9-hexyl-9H-carbazole (CAS: 864550-95-8) is a carbazole derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications in organic synthesis, material science, and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel organic semiconductors, fluorescent probes, and bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, properties, and emerging applications in biomedical research.

Recent advancements in the synthesis of 2-Bromo-9-hexyl-9H-carbazole have demonstrated improved yields and purity through optimized palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that reduces byproduct formation and enhances scalability. The study emphasized the compound's role as a precursor for constructing π-conjugated systems, which are critical for developing organic light-emitting diodes (OLEDs) and photovoltaic materials. Additionally, the bromo-substitution at the 2-position of the carbazole ring offers a reactive site for further functionalization, enabling the design of tailored derivatives for specific applications.

In the realm of medicinal chemistry, 2-Bromo-9-hexyl-9H-carbazole has shown promise as a scaffold for developing kinase inhibitors and antimicrobial agents. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters revealed that carbazole derivatives, including those derived from this compound, exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The hexyl side chain was found to enhance cell membrane permeability, thereby improving the bioavailability of the resulting drug candidates. Furthermore, computational docking studies suggested that the bromo-substituted carbazole core interacts favorably with the ATP-binding sites of target kinases, providing a structural basis for further optimization.

Beyond its applications in drug discovery, 2-Bromo-9-hexyl-9H-carbazole has also been explored as a fluorescent tag for bioimaging. Researchers from the University of Tokyo recently developed a carbazole-based probe incorporating this compound, which exhibited strong blue emission and high photostability in cellular environments. The probe's ability to selectively label lipid droplets in live cells was demonstrated in a 2023 Nature Communications paper, opening new avenues for studying lipid metabolism disorders. The hexyl chain was noted to play a crucial role in the probe's localization by promoting interactions with hydrophobic cellular compartments.

Despite these advancements, challenges remain in the large-scale production and application of 2-Bromo-9-hexyl-9H-carbazole. Issues such as regioselectivity in further derivatization and potential toxicity of brominated carbazoles require careful consideration. Ongoing research is addressing these limitations through the development of greener synthetic routes and detailed toxicological profiling. A collaborative effort between academic and industrial researchers, as highlighted in a 2024 ACS Sustainable Chemistry & Engineering article, has proposed a solvent-free mechanochemical synthesis approach to reduce environmental impact while maintaining high product purity.

In conclusion, 2-Bromo-9-hexyl-9H-carbazole (CAS: 864550-95-8) continues to be a compound of significant interest in multiple research domains. Its unique structural features and versatile reactivity make it a valuable building block for materials science and medicinal chemistry applications. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a component of advanced functional materials. The compound's potential is further underscored by its increasing appearance in patent applications, particularly in the areas of organic electronics and anticancer therapeutics.